N-(3-isoxazolylmethyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-[(4-methoxyphenoxy)methyl]-N-(1,2-oxazol-3-ylmethyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H15N3O5/c1-21-12-2-4-13(5-3-12)22-10-15-18-14(9-23-15)16(20)17-8-11-6-7-24-19-11/h2-7,9H,8,10H2,1H3,(H,17,20)
• InChI Key: APGSEJLYLHXHFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC2=NC(=CO2)C(=O)NCC3=NOC=C3
• Molecular Formula: C16H15N3O5
• Molecular Weight: 329.31 g/mol

Description

N-(3-isoxazolylmethyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide, also known as ISO-1, is a small molecule inhibitor that has been shown to have potential therapeutic applications in various diseases. The compound was first synthesized in 2003 and has since been studied extensively for its biochemical and physiological effects.

Mechanism of Action

N-(3-isoxazolylmethyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide inhibits the activity of AKR1B10 by binding to its active site and preventing the conversion of retinaldehyde to retinol. This inhibition of AKR1B10 activity has been shown to have anti-tumor effects in several types of cancer, including breast, lung, and liver cancer.
Biochemical and Physiological Effects:
In addition to its anti-tumor effects, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. The compound has also been shown to have neuroprotective effects by inhibiting the production of reactive oxygen species and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-isoxazolylmethyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide is its specificity for AKR1B10, which allows for targeted inhibition of this enzyme. However, one limitation of the compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

For research on N-(3-isoxazolylmethyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide include further studies on its potential therapeutic applications in cancer and other diseases, as well as the development of more soluble analogs that can be administered more easily in experimental settings. Additionally, further studies on the mechanism of action of this compound and its effects on other cellular pathways may provide new insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(3-isoxazolylmethyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide involves several steps, including the reaction of 3-isoxazolylmethylamine with 4-methoxybenzyl chloride to form the intermediate 4-methoxybenzyl-3-isoxazolylmethylamine. This intermediate is then reacted with 4-(chloromethyl)oxazole-5-carboxylic acid to form the final product, this compound.

Scientific Research Applications

N-(3-isoxazolylmethyl)-2-[(4-methoxyphenoxy)methyl]-1,3-oxazole-4-carboxamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. The compound has been shown to inhibit the activity of Aldo-keto reductase family 1 member B10 (AKR1B10), which is overexpressed in several types of cancer and has been implicated in cancer progression and drug resistance.